3-Chloro-4-methoxy-1,2-benzisothiazole

• Molecular Formula: C8H6ClNOS
• Molecular Weight: 199.66 g/mol
• IUPAC Name: 3-chloro-4-methoxy-1,2-benzothiazole
• InChI: InChI=1S/C8H6ClNOS/c1-11-5-3-2-4-6-7(5)8(9)10-12-6/h2-4H,1H3
• InChI Key: IGTDKILBEHZLJM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SN=C2Cl

Description

3-Chloro-4-methoxy-1,2-benzisothiazole is a useful research compound. Its molecular formula is C8H6ClNOS and its molecular weight is 199.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 4-methoxy benzisothiazolone (0.065 mole) was dissolved in 200 mL of dichloroethane and PCl5 (1.05 mole equiv.) was added neat. The reaction was refluxed-monitored by tlc. An additional 0.25 mole equiv. and 2×0.10 mole equiv. of PCl5 was added after 1 hour, 21/2 hours, and 3 hours before the reaction was judged complete by tlc. The reaction was cooled and the solvent and excess reagent removed by house vacuum distillation. The residue was flash chromatographed (30% CH2Cl2 /70% hexane) affording the 3-chloro-4-methoxy-1,2-benzisothiazole in 60% yield.